molecular formula C11H18N2 B8394981 5,5-Dicyanononane

5,5-Dicyanononane

Cat. No.: B8394981
M. Wt: 178.27 g/mol
InChI Key: IRALALYUIOLJEJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,5-Dicyanononane is a useful research compound. Its molecular formula is C11H18N2 and its molecular weight is 178.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H18N2

Molecular Weight

178.27 g/mol

IUPAC Name

2,2-dibutylpropanedinitrile

InChI

InChI=1S/C11H18N2/c1-3-5-7-11(9-12,10-13)8-6-4-2/h3-8H2,1-2H3

InChI Key

IRALALYUIOLJEJ-UHFFFAOYSA-N

Canonical SMILES

CCCCC(CCCC)(C#N)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Malononitrile (128 g, 1.94 moles) was added dropwise to a mixture of 500 g (3.65 moles) of 1-bromobutane, 10 g of tricaprylylmethylammonium chloride,146 g (3.63 moles) of sodium hydroxide and 450 ml of water. The addition rate was controlled such that the temperature was maintained at 45°-50° C. After the addition was complete, the mixture was stirred for two hours longer at 50° C. The organic layer was separated and washed twice with 300 ml portions of saturated aqueous sodium chloride. The product was then distilled to give 197 g of recovered1-bromobutane and 170 g of 5,5-dicyanononane (87% selectivity based on 1-bromobutane) having a boiling point of 145° C at 30 mm Hg.
Quantity
128 g
Type
reactant
Reaction Step One
Quantity
500 g
Type
reactant
Reaction Step One
Quantity
146 g
Type
reactant
Reaction Step One
Name
tricaprylylmethylammonium chloride
Quantity
10 g
Type
catalyst
Reaction Step One
Name
Quantity
450 mL
Type
solvent
Reaction Step One
Yield
87%

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